1-Fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene
Overview
Description
The compound identified as “1-Fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene” is a chemical entity with unique properties and applications. It is essential to understand its structure, synthesis, and reactions to appreciate its significance in various scientific fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of “1-Fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene” involves specific chemical reactions under controlled conditions. The exact synthetic routes and reaction conditions are crucial for obtaining the compound in high purity and yield. These methods typically involve the use of specific reagents and catalysts to facilitate the desired chemical transformations.
Industrial Production Methods
Industrial production of “this compound” requires scalable and cost-effective methods. These methods often involve optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and minimize by-products. The use of continuous flow reactors and other advanced technologies can enhance the efficiency of industrial production.
Chemical Reactions Analysis
Types of Reactions
“1-Fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene” undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can convert the compound into reduced forms with different properties.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
The reactions involving “this compound” typically require specific reagents and conditions:
Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.
Reducing agents: Such as sodium borohydride or lithium aluminum hydride.
Catalysts: Various catalysts can be used to facilitate reactions, including transition metal complexes.
Major Products
The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can have different chemical and physical properties, making them useful for various applications.
Scientific Research Applications
“1-Fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene” has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic effects and mechanisms of action.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of “1-Fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene” involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context and conditions
Conclusion
“this compound” is a compound with significant scientific interest due to its unique properties and wide range of applications. Understanding its synthesis, reactions, and mechanisms of action is essential for leveraging its potential in various fields.
Properties
IUPAC Name |
1-fluoro-4-methyl-2-(4-methylsulfanylbutoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FOS/c1-10-5-6-11(13)12(9-10)14-7-3-4-8-15-2/h5-6,9H,3-4,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDTJZAAMWYRQJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)OCCCCSC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)F)OCCCCSC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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